2-((2-(4-chlorophenyl)-2-oxoethyl)thio)-N-cyclopentyl-4-oxo-3-((tetrahydrofuran-2-yl)methyl)-3,4-dihydroquinazoline-7-carboxamide

• IUPAC Name: 2-[2-(4-chlorophenyl)-2-oxoethyl]sulfanyl-N-cyclopentyl-4-oxo-3-(oxolan-2-ylmethyl)quinazoline-7-carboxamide
• InChI: InChI=1S/C27H28ClN3O4S/c28-19-10-7-17(8-11-19)24(32)16-36-27-30-23-14-18(25(33)29-20-4-1-2-5-20)9-12-22(23)26(34)31(27)15-21-6-3-13-35-21/h7-12,14,20-21H,1-6,13,15-16H2,(H,29,33)
• InChI Key: KRZWPGRPJJOPJL-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)NC(=O)C2=CC3=C(C=C2)C(=O)N(C(=N3)SCC(=O)C4=CC=C(C=C4)Cl)CC5CCCO5
• Molecular Formula: C27H28ClN3O4S
• Molecular Weight: 526.0 g/mol

Description

2-((2-(4-chlorophenyl)-2-oxoethyl)thio)-N-cyclopentyl-4-oxo-3-((tetrahydrofuran-2-yl)methyl)-3,4-dihydroquinazoline-7-carboxamide is a useful research compound. Its molecular formula is C27H28ClN3O4S and its molecular weight is 526.05. The purity is usually 95%.
BenchChem offers high-quality 2-((2-(4-chlorophenyl)-2-oxoethyl)thio)-N-cyclopentyl-4-oxo-3-((tetrahydrofuran-2-yl)methyl)-3,4-dihydroquinazoline-7-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((2-(4-chlorophenyl)-2-oxoethyl)thio)-N-cyclopentyl-4-oxo-3-((tetrahydrofuran-2-yl)methyl)-3,4-dihydroquinazoline-7-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Applications Quinazolinone and thiazolidinone derivatives have been synthesized and evaluated for their antimicrobial properties. These compounds exhibit significant in vitro antibacterial and antifungal activities against a range of pathogens, including Escherichia coli, Staphylococcus aureus, Pseudomonas aeruginosa, and Candida albicans (Desai, Dodiya, & Shihora, 2011).

Synthesis and Characterization The palladium-catalyzed oxidative cyclization-alkoxycarbonylation method has been used to synthesize heterocyclic derivatives, including those containing the tetrahydrofuran and quinazoline moieties. This method yields various derivatives under different conditions, showcasing the versatility of the synthesis process for creating compounds with potential applications in drug development (Bacchi et al., 2005).

Antitumor Activity Imidazotetrazine derivatives with a broad spectrum of antitumor activities have been synthesized. These compounds, including those with quinazoline-like structures, demonstrate curative activity against leukemia in preclinical models, suggesting their potential as prodrugs for cancer therapy (Stevens et al., 1984).

Chemical Modifications for Enhanced Activity The synthesis and characterization of new quinazolines as potential antimicrobial agents have been reported. These studies involve the modification of quinazoline derivatives to enhance their antimicrobial efficacy, indicating the importance of structural modifications in developing more effective therapeutic agents (Desai, Shihora, & Moradia, 2007).